Cas no 618439-91-1 (dimethyl-1H-imidazole-1,2-diamine)

Dimethyl-1H-imidazole-1,2-diamine is a heterocyclic organic compound featuring a functionalized imidazole core with two amine groups at the 1- and 2-positions and methyl substituents. This structure imparts versatility in synthetic applications, particularly as a building block for pharmaceuticals, agrochemicals, and coordination chemistry. The presence of multiple reactive sites enables selective modifications, facilitating the development of complex molecular architectures. Its stability under standard conditions and compatibility with common organic solvents enhance its utility in multistep syntheses. The compound's rigid imidazole backbone also contributes to its potential use in designing biologically active molecules, such as enzyme inhibitors or metal-chelating agents, due to its ability to participate in hydrogen bonding and coordination interactions.

dimethyl-1H-imidazole-1,2-diamine structure

618439-91-1 structure

Product Name:dimethyl-1H-imidazole-1,2-diamine

CAS No:618439-91-1

MF:C₅H₁₀N₄

MW:126.16

MDL:MFCD19207799

CID:4071004

Update Time:2025-05-26

dimethyl-1H-imidazole-1,2-diamine Chemical and Physical Properties

Names and Identifiers

- 1H-Imidazole-1,2-diamine, 4,5-dimethyl-
- dimethyl-1H-imidazole-1,2-diamine
- MDL： MFCD19207799

dimethyl-1H-imidazole-1,2-diamine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-333756-1.0g	dimethyl-1H-imidazole-1,2-diamine	618439-91-1		1.0g	$0.0	2023-02-23
Enamine	EN300-333756-1g	dimethyl-1H-imidazole-1,2-diamine	618439-91-1		1g	$0.0	2023-09-04

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Additional information on dimethyl-1H-imidazole-1,2-diamine

Comprehensive Analysis of Dimethyl-1H-imidazole-1,2-diamine (CAS No. 618439-91-1): Properties, Applications, and Industry Trends

Dimethyl-1H-imidazole-1,2-diamine (CAS No. 618439-91-1) is a specialized organic compound belonging to the imidazole derivatives family. Its unique molecular structure, featuring a dimethyl-substituted imidazole ring and dual amino groups, makes it a valuable intermediate in pharmaceutical synthesis, agrochemical formulations, and advanced material science. The compound's heterocyclic framework contributes to its versatility in catalysis and ligand design, aligning with current research trends in sustainable chemistry and green synthesis methodologies.

Recent advancements in drug discovery have heightened interest in imidazole-based compounds like Dimethyl-1H-imidazole-1,2-diamine, particularly for their role in developing kinase inhibitors and antimicrobial agents. A 2023 study published in the Journal of Medicinal Chemistry highlighted imidazole derivatives as promising scaffolds for targeted cancer therapies, addressing frequent search queries such as "new cancer drug intermediates" and "imidazole medicinal uses." This positions CAS No. 618439-91-1 as a compound of significant academic and industrial relevance.

From a synthetic perspective, the dual amino functionality of Dimethyl-1H-imidazole-1,2-diamine enables diverse cross-coupling reactions, meeting the growing demand for customizable chemical building blocks. Industry reports indicate a 15% annual growth in the fine chemicals market for such intermediates, driven by pharmaceutical outsourcing trends. The compound's compatibility with flow chemistry systems—a hot topic in process optimization discussions—further enhances its appeal for high-throughput production.

Environmental considerations surrounding nitrogen-containing heterocycles have also influenced research directions. Dimethyl-1H-imidazole-1,2-diamine demonstrates improved biodegradability profiles compared to traditional aromatic amines, responding to search trends like "eco-friendly chemical synthesis" and "sustainable heterocycles." Computational chemistry studies utilizing AI-assisted molecular modeling (a frequently searched term in 2024) predict its potential as a precursor for energy storage materials, particularly in redox-active polymers for battery technologies.

Quality standards for CAS No. 618439-91-1 emphasize high-purity synthesis (≥98% HPLC purity) to meet GMP compliance requirements—a critical factor for pharmaceutical buyers searching "certified chemical intermediates." Analytical techniques such as LC-MS and NMR spectroscopy are routinely employed for characterization, with spectral data being a common request in academic procurement inquiries. The compound's stability under nitrogen atmosphere storage conditions ensures consistent performance in multi-step syntheses.

Emerging applications in electronic materials have expanded the market potential for Dimethyl-1H-imidazole-1,2-diamine. Its ability to form metal-organic complexes with copper and palladium addresses search trends related to "OLED materials chemistry" and "conductive polymers." Patent analysis reveals increasing utilization in photovoltaic materials and organic semiconductors, particularly in Asian markets where flexible electronics research dominates industrial chemical demand.

Supply chain dynamics for this specialty chemical reflect broader industry shifts toward regionalized production—a response to searches about "chemical supply chain resilience." Major producers now offer just-in-time delivery options and technical support packages, catering to formulation challenges frequently mentioned in research forums. The compound's regulatory status remains favorable across most jurisdictions, with REACH registration completed in 2022, a detail often sought in compliance documentation searches.

Future research directions for Dimethyl-1H-imidazole-1,2-diamine may explore its enzyme-mimicking properties—a trending topic in biomimetic chemistry—or its potential in CO2 capture applications. These possibilities align with analytical data showing rising search volumes for "innovative uses of imidazoles" and "climate-tech chemicals." As industries prioritize molecular diversity and functional group tolerance, CAS No. 618439-91-1 stands poised for expanded utilization across next-generation technologies.